3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide

• IUPAC Name: (E)-3-(4-chlorophenyl)-N-[5-(diethylsulfamoyl)-2-methoxyphenyl]prop-2-enamide
• InChI: InChI=1S/C20H23ClN2O4S/c1-4-23(5-2)28(25,26)17-11-12-19(27-3)18(14-17)22-20(24)13-8-15-6-9-16(21)10-7-15/h6-14H,4-5H2,1-3H3,(H,22,24)/b13-8+
• InChI Key: MUXBZEZEAJPJOL-MDWZMJQESA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol

Description

3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide, also known as MLN4924, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound has been shown to inhibit the activity of the NEDD8-activating enzyme (NAE), which is involved in the regulation of cell cycle progression and DNA damage repair. In

Mechanism of Action

3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide inhibits the activity of the NAE enzyme, which is involved in the process of neddylation. Neddylation is a post-translational modification process that involves the attachment of the small ubiquitin-like modifier protein NEDD8 to target proteins. This process is important for the regulation of cell cycle progression and DNA damage repair. By inhibiting NAE, 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide disrupts the neddylation process and leads to the accumulation of NEDD8-conjugated proteins, which ultimately results in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit the migration and invasion of cancer cells, which is important for the prevention of metastasis. 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide has also been shown to enhance the efficacy of other cancer therapies, such as radiation and chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide is that it has been extensively studied for its potential use in cancer therapy. This means that there is a large body of research available on the compound, which can be helpful for designing experiments and interpreting results. However, one limitation of 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide is that it is a small molecule inhibitor, which means that it may have off-target effects on other proteins.

Future Directions

There are several future directions for research on 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide. One area of interest is the development of combination therapies that include 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide and other cancer therapies. Another area of interest is the identification of biomarkers that can predict the response of cancer cells to 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide. Additionally, there is interest in exploring the use of 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide in other diseases, such as viral infections and autoimmune disorders.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide involves several steps, including the reaction of 4-chlorobenzaldehyde with diethyl malonate to form 4-chlorocinnamic acid. The acid is then converted to the corresponding acid chloride, which is reacted with 5-[(diethylamino)sulfonyl]-2-methoxyaniline to form the final product, 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide.

Scientific Research Applications

3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of a wide range of cancer cell lines, including leukemia, lymphoma, breast, prostate, lung, and colon cancer. In addition, 3-(4-chlorophenyl)-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}acrylamide has been shown to enhance the efficacy of other cancer therapies, such as radiation and chemotherapy.